Cas no 922047-19-6 (N-(4-fluorophenyl)methyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide)

• Product Name: N-(4-fluorophenyl)methyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• CAS No: 922047-19-6
• MF: C₁₉H₁₈FN₃O₃S₂
• MW: 419.492925167084
• CID: 5944165
• PubChem ID: 27508995
• Update Time: 2025-05-22

N-(4-fluorophenyl)methyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• N-[(4-fluorophenyl)methyl]-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• F2322-0354
• N-(4-fluorobenzyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide
• 922047-19-6
• AKOS002116767
• N-[(4-fluorophenyl)methyl]-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide

• Inchi： 1S/C19H18FN3O3S2/c1-13-2-8-17(9-3-13)28(25,26)23-19-22-16(12-27-19)10-18(24)21-11-14-4-6-15(20)7-5-14/h2-9,12H,10-11H2,1H3,(H,21,24)(H,22,23)
• InChI Key： FTXNFNWTMHBGJK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)CC1=CSC(NS(C2=CC=C(C)C=C2)(=O)=O)=N1

Computed Properties

• Exact Mass: 419.07736195g/mol
• Monoisotopic Mass: 419.07736195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-(4-fluorophenyl)methyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide

N-(4-Fluorophenyl)methyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide: A Comprehensive Overview

The compound with CAS No. 922047-19-6, known as N-(4-fluorophenyl)methyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its complex structure, which includes a thiazole ring, a sulfonamide group, and a fluorophenyl substituent. These structural features contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The presence of the sulfonamide group in this compound further enhances its bioactivity by improving solubility and stability. Additionally, the fluorophenyl group introduces electronic effects that can modulate the molecule's interactions with biological targets, making it a promising candidate for therapeutic interventions.

One of the most exciting developments involving this compound is its role in the synthesis of advanced materials. Researchers have explored its potential as a precursor for constructing functional polymers and nanoparticles. The thiazole ring serves as a versatile platform for cross-coupling reactions, enabling the creation of highly ordered structures with tailored properties. These materials hold potential applications in electronics, sensors, and drug delivery systems.

From a synthetic perspective, the preparation of N-(4-fluorophenyl)methyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent functionalization with the sulfonamide and fluorophenyl groups. The use of advanced catalysts has significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of this compound. These methods provide critical insights into its molecular geometry and intermolecular interactions, which are essential for understanding its behavior in various chemical environments.

Looking ahead, the continued exploration of N-(4-fluorophenyl)methyl-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide is expected to yield further breakthroughs in both medicinal chemistry and materials science. Its unique combination of structural features positions it as a valuable tool for addressing some of today's most pressing scientific challenges.